Cas no 1699635-24-9 (2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine)
2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-2956993
- 1699635-24-9
- 2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine
- 2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine
-
- Inchi: 1S/C9H19NO/c1-7(6-10)5-9-4-3-8(2)11-9/h7-9H,3-6,10H2,1-2H3
- InChI Key: ONPWJADRFVATKB-UHFFFAOYSA-N
- SMILES: O1C(C)CCC1CC(C)CN
Computed Properties
- Exact Mass: 157.146664230g/mol
- Monoisotopic Mass: 157.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.2Ų
2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2956993-1g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 1g |
$986.0 | 2023-09-06 | ||
| Enamine | EN300-2956993-5g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 5g |
$2858.0 | 2023-09-06 | ||
| Enamine | EN300-2956993-10g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 10g |
$4236.0 | 2023-09-06 | ||
| Enamine | EN300-2956993-0.05g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-2956993-0.1g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-2956993-0.25g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-2956993-0.5g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-2956993-1.0g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-2956993-2.5g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-2956993-5.0g |
2-methyl-3-(5-methyloxolan-2-yl)propan-1-amine |
1699635-24-9 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 |
2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine
Comprehensive Overview of 2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine (CAS No. 1699635-24-9)
The compound 2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine, identified by its CAS No. 1699635-24-9, is a specialized organic molecule with a unique structural framework. This amine derivative features a methyloxolane (tetrahydrofuran) ring, which contributes to its distinct physicochemical properties. The presence of both amine and oxolane functional groups makes it a versatile intermediate in pharmaceutical and agrochemical research. Its molecular formula, C9H19NO, and moderate molecular weight suggest potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders.
Recent trends in organic synthesis and medicinal chemistry have highlighted the importance of heterocyclic amines like 2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine. Researchers are increasingly exploring its role in designing bioactive molecules, especially those targeting neurotransmitter modulation. The compound's lipophilic nature, attributed to the methyloxolane moiety, enhances its ability to cross the blood-brain barrier (BBB), a critical factor in CNS drug development. This property aligns with current industry focus on neurological therapeutics and precision medicine.
From a synthetic chemistry perspective, CAS No. 1699635-24-9 offers intriguing possibilities for structure-activity relationship (SAR) studies. Its scaffold can be modified to optimize binding affinity or selectivity for specific biological targets. For instance, the amine group can be acylated or alkylated to produce derivatives with varied pharmacokinetic profiles. Such modifications are frequently discussed in forums on drug design and computational chemistry, reflecting growing interest in AI-driven molecular optimization.
Environmental and green chemistry considerations are also relevant for 2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine. The compound's potential biodegradability, inferred from its oxolane ring, makes it a candidate for sustainable synthesis routes. This aligns with the European Green Deal and global initiatives promoting eco-friendly chemicals. Laboratories are now prioritizing catalytic methods and solvent-free reactions to produce such intermediates, addressing concerns about carbon footprint reduction in chemical manufacturing.
Analytical characterization of CAS No. 1699635-24-9 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with Good Manufacturing Practices (GMP), a topic frequently searched by quality control professionals. The compound's stability under various pH conditions is another area of interest, particularly for formulators developing oral dosage forms or extended-release formulations.
In the context of intellectual property, patents involving 2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine often focus on its utility in combination therapies or prodrug systems. This reflects broader industry shifts toward multitarget therapeutics and personalized treatment regimens. Legal databases show increasing queries about patent landscapes for similar small-molecule drugs, underscoring its commercial relevance.
Future research directions for 1699635-24-9 may explore its metabolite profiling or toxicological thresholds, key topics in preclinical development. Collaborative studies between academia and pharmaceutical companies could accelerate its translation into clinical candidates, particularly for neurodegenerative diseases—a hot topic in biomedical research funding announcements.
1699635-24-9 (2-Methyl-3-(5-methyloxolan-2-yl)propan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)